Cas no 10316-52-6 (5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl-)

5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl- structure
10316-52-6 structure
Product Name:5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl-
CAS No:10316-52-6
MF:C13H13N3O2
MW:243.261222600937
CID:1135982
Update Time:2024-07-27

5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl-
    • 5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione, tetrahydro-2-phenyl-
    • Inchi: 1S/C13H13N3O2/c17-12-14(9-4-2-1-3-5-9)13(18)16-11-7-6-10(8-11)15(12)16/h1-5,10-11H,6-8H2
    • InChI Key: DZFKSEYBTXLATN-UHFFFAOYSA-N
    • SMILES: C12CC(N3C(=O)N(C4=CC=CC=C4)C(=O)N31)CC2

Computed Properties

  • Exact Mass: 243.10089

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • Boiling Point: 351.3±25.0 °C(Predicted)
  • PSA: 43.86
  • pka: -0.35±0.20(Predicted)
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